1-octadecanoyl-2-[(15Z)-tetracosenoyl]-sn-glycero-3-phosphocholine
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Overview
Description
1-octadecanoyl-2-[(15Z)-tetracosenoyl]-sn-glycero-3-phosphocholine is a phosphatidylcholine 42:1 in which the acyl groups specified at positions 1 and 2 are octadecanoyl and (15Z)-tetracosenoyl respectively. It derives from an octadecanoic acid and a (15Z)-tetracosenoic acid.
Scientific Research Applications
Magic-angle Spinning NMR Studies
Magic-angle spinning NMR has been used to study molecular organization in multibilayers formed by mixed-chain phospholipids similar to 1-octadecanoyl-2-[(15Z)-tetracosenoyl]-sn-glycero-3-phosphocholine. This research helps understand the phase transitions and molecular mobility in such phospholipids, contributing to our knowledge of membrane biophysics (Halladay, Stark, Ali, & Bittman, 1990).
Critical Micellar Concentration Studies
The critical micellar concentration of phospholipids structurally related to this compound has been explored. This work elucidates the physical-chemical characteristics essential for understanding the behavior of such compounds in biological systems, with implications for their biological activities (Kramp, Piéroni, Pinckard, & Hanahan, 1984).
Intestinal Absorption Studies
Research on the intestinal absorption of phospholipid analogues offers insights into the interaction of such molecules with biological membranes. This is crucial for understanding the bioavailability and therapeutic potential of phospholipid-based compounds (Boucrot, Bourass, Elkihel, Letourneux, & Gandemer, 1997).
Interaction with Ion Channels
The interaction of edelfosine, a phosphocholine ether lipid, with cellular ion channels highlights the potential of phospholipid analogues in modulating cell function, with implications for cancer therapy and beyond (Potier, Chantôme, Joulin, Girault, Roger, Besson, Jourdan, Leguennec, Bougnoux, & Vandier, 2011).
Properties
Molecular Formula |
C50H98NO8P |
---|---|
Molecular Weight |
872.3 g/mol |
IUPAC Name |
[(2R)-3-octadecanoyloxy-2-[(Z)-tetracos-15-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C50H98NO8P/c1-6-8-10-12-14-16-18-20-22-23-24-25-26-27-29-31-33-35-37-39-41-43-50(53)59-48(47-58-60(54,55)57-45-44-51(3,4)5)46-56-49(52)42-40-38-36-34-32-30-28-21-19-17-15-13-11-9-7-2/h20,22,48H,6-19,21,23-47H2,1-5H3/b22-20-/t48-/m1/s1 |
InChI Key |
PAHPUCKPYBHMBM-RURDTVAGSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCC/C=C\CCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCCCCCCCCC=CCCCCCCCC |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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